Cas no 1422435-41-3 (Dabigatran Carboxamide Ethyl Ester)
Dabigatran Carboxamide Ethyl Ester is an intermediate compound in the synthesis of dabigatran etexilate, a direct thrombin inhibitor used as an oral anticoagulant. This ester derivative is critical in the pharmaceutical manufacturing process, offering high purity and stability for efficient downstream conversion. Its well-defined chemical structure ensures consistent reactivity, facilitating precise control in synthetic pathways. The compound is typically utilized under controlled conditions to maintain its integrity and optimize yield. Its role as a precursor underscores its importance in producing active pharmaceutical ingredients (APIs) with reliable pharmacokinetic profiles. Proper handling and storage are essential to preserve its functional groups and prevent degradation.
1422435-41-3 structure
Product Name:Dabigatran Carboxamide Ethyl Ester
CAS No:1422435-41-3
MF:C27H28N6O4
MW:500.549025535584
CID:2089088
PubChem ID:71258113
Update Time:2025-10-29
Dabigatran Carboxamide Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Dabigatran Carboxamide Ethyl Ester
- Dabigatran iMpurity L
- β-Alanine, N-[[2-[[[4-(aminocarbonyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester
- N-((2-(((4-(AMINOCARBONYL)PHENYL)AMINO)METHYL)-1-METHYL-1H-BENZIMIDAZOL-5-YL)CARBONYL)-N-2-PYRIDINYL-.BETA.-ALANINE ETHYL ESTER
- UNII-DT3S3GM9YD
- CS-W004359
- STL450915
- F19437
- Ethyl 3-[[[2-[[(4-carbamoylphenyl)amino]methyl]-1-methyl-1h-benzimidazole-5-yl]carbonyl]pyridine-2-ylamino]propionate
- Cdba 513 BS
- ethyl 3-(2-((4-carbamoylphenylamino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
- ethyl 3-[[2-[(4-carbamoylanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate
- CS-0255123
- Ethyl 3-[[2-[(4-carbamoylanilino)methyl]-1-methyl-benzimidazole-5-carbonyl]-(2-pyridyl)amino]propanoate; ss-Alanine, N-[[2-[[[4-(aminocarbonyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester
- ethyl 3-(2-(((4-carbamoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
- beta-Alanine, N-((2-(((4-(aminocarbonyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-, ethyl ester
- DT3S3GM9YD
- DB-208717
- N-((2-(((4-(Aminocarbonyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-beta-alanine ethyl ester
- 1422435-41-3
- ethyl N-[(2-{[(4-carbamoylphenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl]-N-pyridin-2-yl-beta-alaninate
- BCP23600
- Ethyl 3-(2-(((4-carbamoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate (Dabigatran Impurity)
- SCHEMBL14696907
- Dabigatran etexilate mesilate impurity ZM
- .BETA.-ALANINE, N-((2-(((4-(AMINOCARBONYL)PHENYL)AMINO)METHYL)-1-METHYL-1H-BENZIMIDAZOL-5-YL)CARBONYL)-N-2-PYRIDINYL-, ETHYL ESTER
- XGC43541
- Dabigatran Impurity M
- Dabigatran Impurity M pound>>Dabigatran Carboxamide Ethyl Ester
- CDBA-513 BS
-
- Inchi: 1S/C27H28N6O4/c1-3-37-25(34)13-15-33(23-6-4-5-14-29-23)27(36)19-9-12-22-21(16-19)31-24(32(22)2)17-30-20-10-7-18(8-11-20)26(28)35/h4-12,14,16,30H,3,13,15,17H2,1-2H3,(H2,28,35)
- InChI Key: ATPVLOGCHWOVKJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2=C(C=1)N=C(CNC1C=CC(C(N)=O)=CC=1)N2C)N(C1C=CC=CN=1)CCC(=O)OCC
Computed Properties
- Exact Mass: 500.21720340g/mol
- Monoisotopic Mass: 500.21720340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 37
- Rotatable Bond Count: 11
- Complexity: 789
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: >150°C
- Boiling Point: 789.4±60.0 °C at 760 mmHg
- Flash Point: 431.2±32.9 °C
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
Dabigatran Carboxamide Ethyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Dabigatran Carboxamide Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D100170-5mg |
Dabigatran Carboxamide Ethyl Ester |
1422435-41-3 | 5mg |
$ 119.00 | 2023-09-08 | ||
| TRC | D100170-25mg |
Dabigatran Carboxamide Ethyl Ester |
1422435-41-3 | 25mg |
$ 540.00 | 2023-09-08 | ||
| TRC | D100170-50mg |
Dabigatran Carboxamide Ethyl Ester |
1422435-41-3 | 50mg |
$ 1011.00 | 2023-09-08 | ||
| TRC | D100170-250mg |
Dabigatran Carboxamide Ethyl Ester |
1422435-41-3 | 250mg |
$4372.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1238898-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 97% | 50mg |
$175 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1325793-50mg |
Ethyl 3-(2-(((4-carbamoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate (Dabigatran Impurity) |
1422435-41-3 | 98% | 50mg |
¥1200 | 2023-04-15 | |
| 1PlusChem | 1P009JZL-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 97% | 50mg |
$176.00 | 2025-02-24 | |
| Aaron | AR009K7X-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 97% | 50mg |
$139.00 | 2025-01-23 | |
| A2B Chem LLC | AE45009-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 98% | 50mg |
$182.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1238898-50mg |
Dabigatran iMpurity L |
1422435-41-3 | 97% | 50mg |
$175 | 2025-02-26 |
Dabigatran Carboxamide Ethyl Ester Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
1422435-41-3 (Dabigatran Carboxamide Ethyl Ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent